Cas no 105826-30-0 (Phenyl 3-fluoro-4-methylbenzoate)

Phenyl 3-fluoro-4-methylbenzoate structure
105826-30-0 structure
Product Name:Phenyl 3-fluoro-4-methylbenzoate
CAS No:105826-30-0
MF:C14H11FO2
MW:230.234347581863
CID:1165965
PubChem ID:71333859
Update Time:2025-04-20

Phenyl 3-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenyl 3-fluoro-4-methylbenzoate
    • 105826-30-0
    • DTXSID30762048
    • Inchi: 1S/C14H11FO2/c1-10-7-8-11(9-13(10)15)14(16)17-12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key: RRIPANAMRRWHLM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)OC2C=CC=CC=2)C=CC=1C

Computed Properties

  • Exact Mass: 230.07430775g/mol
  • Monoisotopic Mass: 230.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.35330
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